Cas no 128839-47-4 (Benzene, 2-methoxy-1-(phenylmethoxy)-4-(1-propenyl)-, (Z)- (9CI))

Benzene, 2-methoxy-1-(phenylmethoxy)-4-(1-propenyl)-, (Z)- (9CI) structure
128839-47-4 structure
Product Name:Benzene, 2-methoxy-1-(phenylmethoxy)-4-(1-propenyl)-, (Z)- (9CI)
CAS No:128839-47-4
MF:C17H18O2
MW:254.323625087738
CID:5689401
Update Time:2023-10-13

Benzene, 2-methoxy-1-(phenylmethoxy)-4-(1-propenyl)-, (Z)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Benzene, 2-methoxy-1-(phenylmethoxy)-4-(1-propenyl)-, (Z)- (9CI)
    • Inchi： 1S/C17H18O2/c1-3-7-14-10-11-16(17(12-14)18-2)19-13-15-8-5-4-6-9-15/h3-12H,13H2,1-2H3/b7-3-
    • InChI Key： YKSSSKBJDZDZTD-CLTKARDFSA-N
    • SMILES： C1(OCC2=CC=CC=C2)=CC=C(/C=C\C)C=C1OC

Experimental Properties

  • Density: 1.063±0.06 g/cm3(Predicted)
  • Boiling Point: 388.6±27.0 °C(Predicted)

Benzene, 2-methoxy-1-(phenylmethoxy)-4-(1-propenyl)-, (Z)- (9CI) Production Method

Production Method 1

2426-87-1 2426-87-1
1530-32-1 1530-32-1
128839-47-4 128839-47-4
92666-21-2 92666-21-2
Reaction Conditions
1.1 Reagents: Butyllithium Solvents: Tetrahydrofuran ,  Hexane
Reference
Palladium-assisted (Z)-(E) isomerization of styrenes
Giles, Robin G. F.; Son, Vanessa R. Lee; Sargent, Melvyn V., Australian Journal of Chemistry, 1990, 43(4), 777-81

Production Method 2

57371-42-3 57371-42-3
128839-47-4 128839-47-4
92666-21-2 92666-21-2
Reaction Conditions
1.1 Catalysts: Potassium triethylborohydride ,  2835525-51-2 Solvents: Tetrahydrofuran ;  10 min, rt
1.2 Solvents: Tetrahydrofuran ;  24 h, 60 °C
Reference
Switching between Hydrogenation and Olefin Transposition Catalysis via Silencing NH Cooperativity in Mn(I) Pincer Complexes
Yang, Wenjun ; Chernyshov, Ivan Yu.; Weber, Manuela; Pidko, Evgeny A. ; Filonenko, Georgy A., ACS Catalysis, 2022, 12(17), 10818-10825

Production Method 3

57371-42-3 57371-42-3
128839-47-4 128839-47-4
92666-21-2 92666-21-2
Reaction Conditions
1.1 Catalysts: Tricyclohexylphosphine ,  Palladium, hexakis[μ-(acetato-κO:κO′)]tri-, cyclo ,  Bis(pinacolato)diborane Solvents: Toluene ;  12 h, 80 °C
Reference
Pd-Boron-Catalyzed One Carbon Isomerization of Olefins: Water Assisted Process at Room Temperature
Ojha, Devi Prasan; Gadde, Karthik ; Prabhu, Kandikere Ramaiah, Journal of Organic Chemistry, 2017, 82(9), 4859-4865

Production Method 4

57371-42-3 57371-42-3
128839-47-4 128839-47-4
92666-21-2 92666-21-2
Reaction Conditions
1.1 Reagents: Diethyl phosphite ,  Zinc Catalysts: 6,6′-Dimethyl-2,2′-bipyridine ,  Nickel dichloride Solvents: Dimethylacetamide ;  24 h, 35 °C
Reference
Method for synthesizing E-type methylstyrene compound
, China, , ,

Benzene, 2-methoxy-1-(phenylmethoxy)-4-(1-propenyl)-, (Z)- (9CI) Raw materials

Benzene, 2-methoxy-1-(phenylmethoxy)-4-(1-propenyl)-, (Z)- (9CI) Preparation Products

Benzene, 2-methoxy-1-(phenylmethoxy)-4-(1-propenyl)-, (Z)- (9CI) Related Literature

128839-47-4 (Benzene, 2-methoxy-1-(phenylmethoxy)-4-(1-propenyl)-, (Z)- (9CI)) Related Products

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